Cas no 1782777-41-6 (4H,5H,6H-cyclopenta[d][1,2]oxazole-5-carboxylic acid)

• Product Name: 4H,5H,6H-cyclopenta[d][1,2]oxazole-5-carboxylic acid
• CAS No: 1782777-41-6
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 5304178
• Update Time: 2026-03-10

4H,5H,6H-cyclopenta[d][1,2]oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydro-4H-cyclopenta[d]isoxazole-5-carboxylic acid
• 5,6-Dihydro-4H-cyclopenta[d]isoxazole-5-carboxylicacid
• 4H,5H,6H-cyclopenta[d][1,2]oxazole-5-carboxylic acid

• Inchi： 1S/C7H7NO3/c9-7(10)4-1-5-3-8-11-6(5)2-4/h3-4H,1-2H2,(H,9,10)
• InChI Key： ZPOUCQDMVHSWGG-UHFFFAOYSA-N
• SMILES： O1C2=C(C=N1)CC(C(=O)O)C2

Computed Properties

• Exact Mass: 153.043
• Monoisotopic Mass: 153.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles